N-[[4-(3,4-dichlorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds that have been studied for various biological activities . The presence of the 3,4-dichlorophenyl group suggests that it might have some biological activity, as dichlorophenyl groups are found in various biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole ring, the 3,4-dichlorophenyl group, and the 4-nitrobenzamide group. The electronic and steric interactions between these groups could influence the compound’s properties and reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitro group could make the compound more polar, while the dichlorophenyl group could increase its lipophilicity .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Triple Reuptake Inhibition : This compound has been investigated for its potential as a triple reuptake inhibitor (TRI). TRIs simultaneously target serotonin, norepinephrine, and dopamine transporters, which play crucial roles in mood regulation and mental health . Researchers explore its efficacy in treating depression, anxiety, and related disorders.
Pharmacology and Neurotransmitter Modulation
- Neurotransmitter Reuptake Inhibition : Given its structural features, this compound likely interacts with neurotransmitter transporters. It may inhibit the reuptake of serotonin, norepinephrine, and dopamine, affecting their availability in synaptic clefts. Understanding its binding affinity and selectivity for specific transporters is essential for drug development .
Green Chemistry and Environmental Impact
- Sustainable Synthesis Routes : Investigate greener synthetic pathways for this compound. Pfizer’s Green Chemistry Program emphasizes integrating environmentally friendly practices into drug development. Metrics track environmental performance, aiming for reduced waste, energy consumption, and hazardous materials .
Metabolism and Toxicology
- Metabolic Pathways : Explore how the compound is metabolized in vivo. Identify potential metabolites and their effects. For instance, compounds with similar structures (e.g., indatraline and troparil) may share pharmacological profiles and toxicity. Investigate their interactions with enzymes and receptors .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[[4-(3,4-dichlorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2N5O3S/c17-12-6-5-11(7-13(12)18)22-14(20-21-16(22)27)8-19-15(24)9-1-3-10(4-2-9)23(25)26/h1-7H,8H2,(H,19,24)(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBFPUPXYTZHVON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCC2=NNC(=S)N2C3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[4-(3,4-dichlorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.